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Introduction

Isopropyl nitrate (IPN), with the chemical formula (CH3)2CHONO2, is a colorless liquid organic
nitrate ester.[1][2] It is recognized for its pleasant, ethereal odor.[1][2] While it has applications
as a cetane improver in diesel fuels and as a monopropellant, its energetic nature and
chemical reactivity warrant a thorough understanding of its properties, particularly for safe
handling and use in research and development settings.[1][3] This technical guide provides an
in-depth overview of the physical and chemical properties of isopropyl nitrate, detailed
experimental protocols for their determination, and visual representations of its decompaosition
pathway and relevant experimental workflows.

Physical Properties of Isopropyl Nitrate

Isopropyl nitrate is a volatile and flammable liquid.[1] Its key physical properties are
summarized in the table below. It is important to note that values for certain properties, such as
the flash point, may vary across different sources, reflecting potential differences in
experimental conditions or sample purity.
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Property Value Source(s)

Molecular Formula C3H7NO3 [4]

Molecular Weight 105.09 g/mol [5]

Appearance Colorless liquid with a pleasant (2106]
odor

Density 1.036 - 1.040 g/mL at 20 °C [41[7]

Boiling Point 101-102 °C [7]

Melting Point Approximately -80 °C [8]

Vapor Pressure 34.1 mmHg [6]

Vapor Density 3.62 (Air = 1) [4]

11.1°Ct022.8°C (52 °Fto 73

Flash Point 2117
°F) [2]7]
Insoluble or partly miscible in

Solubility water. Miscible with many [1][617]

organic solvents.

Detonation Velocity

Approximately 5400 m/s

[1](2]

Upper Explosive Limit (UEL)

No data available

[4]

Lower Explosive Limit (LEL)

No data available

[4]

UN Number

1222

[8]

DOT Hazard Class

3 (Flammable Liquid)

[6]

Chemical Properties and Reactivity

Isopropyl nitrate is a highly flammable and energetic compound, primarily due to the presence

of the nitrate ester group.[1] It is classified as a strong oxidizing agent and can undergo

vigorous or explosive reactions when in contact with reducing agents, strong acids, finely

powdered metals, and other incompatible materials.[2][7]
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Thermal Decomposition

The thermal decomposition of isopropyl nitrate has been studied to understand its stability
and reaction mechanism. The primary and initial step in its decomposition is the homolytic
cleavage of the O-NO2 bond.[9] This bond fission results in the formation of an isopropoxy
radical and a nitrogen dioxide molecule.[9] The isopropoxy radical is unstable and rapidly
decomposes to form acetaldehyde and a methyl radical.[9]
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Figure 1: Thermal Decomposition Pathway of Isopropyl Nitrate.

Combustion

Isopropyl nitrate is extremely flammable and burns with a nearly invisible flame, which can
present a significant handling hazard.[1] The flame is reported to be less luminous than that of
hydrogen or methanol.[1] Combustion of isopropyl nitrate produces toxic oxides of nitrogen
(NOx).[2]

Experimental Protocols
Determination of Thermal Decomposition Kinetics

The kinetics of the thermal decomposition of isopropyl nitrate can be investigated using a low-
pressure flow reactor coupled with a quadrupole mass spectrometer.[9]

Methodology:

o Reactor Setup: A temperature-controlled flow reactor is used, typically operating at pressures
between 1 and 12.5 Torr with helium as a carrier gas.[9]
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Reactant Introduction: A known concentration of isopropyl nitrate is introduced into the
reactor.

Kinetics of Reactant Loss: The concentration of isopropyl nitrate is monitored at the reactor
outlet as a function of reaction time. The first-order rate constant of decomposition is
determined from the decay of the isopropyl nitrate signal.[9]

Kinetics of Product Formation: The formation of a key decomposition product, such as the
methyl radical (*CHs), is monitored by the mass spectrometer. The rate of formation of this
product is used to determine the decomposition rate constant, especially at lower
temperatures where the consumption of the parent molecule is minimal.[9]

Data Analysis: The rate constants are measured at various temperatures to determine the
Arrhenius parameters (pre-exponential factor and activation energy) for the decomposition
reaction.
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Figure 2: Experimental Workflow for Thermal Decomposition Kinetics Study.

Flash Point Determination

The flash point of a volatile liquid like isopropyl nitrate is determined using a closed-cup
method to ensure safety and accuracy. Standard methods include ASTM D56 (Tag Closed Cup
Tester) for low-viscosity liquids and ASTM D93 (Pensky-Martens Closed Cup Tester).[10]

General Procedure (Closed-Cup Method):

o Sample Preparation: A specified volume of the liquid sample is placed into the test cup of the
apparatus.[10] For volatile liquids, the sample and cup may be pre-cooled to prevent the loss
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of volatile components.[11]

Heating: The sample is heated at a slow, constant rate.[10]

Ignition Source Application: At regular temperature intervals, an ignition source (a small
flame) is introduced into the vapor space above the liquid.[10]

Flash Point Observation: The flash point is the lowest temperature at which the application of
the ignition source causes the vapor above the sample to ignite with a distinct flash.[12] This
observation is corrected for barometric pressure.[10]

Determination of Explosive Limits

The lower and upper explosive limits (LEL and UEL) define the concentration range in air within

which a flammable substance can produce an explosion. The standard method for determining
these limits is ASTM E681.[13]

Methodology (ASTM E681):

Test Apparatus: A closed, pressure-resistant chamber is used for the test.[13]

Mixture Preparation: A known concentration of the vaporized liquid is mixed with air inside
the chamber.

Ignition: An electrical ignition source is activated within the chamber.
Observation: A visual observation is made to determine if flame propagation occurs.

Limit Determination: The concentration of the substance is varied incrementally. The LEL is
the lowest concentration at which flame propagation is observed, and the UEL is the highest
concentration.[13]

Thermal Stability Analysis by Differential Scanning
Calorimetry (DSC)

DSC is a thermoanalytical technique used to study the thermal stability and decomposition of

energetic materials.
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General Procedure:

o Sample Preparation: A small, precisely weighed sample (typically 2-10 mg) is hermetically
sealed in a sample pan (e.g., aluminum).[14] An empty, sealed pan is used as a reference.
[14]

e Heating Program: The sample and reference are subjected to a controlled temperature
program, typically a linear heating rate.[15]

e Heat Flow Measurement: The DSC instrument measures the difference in heat flow required
to maintain the sample and reference at the same temperature.[15]

o Data Analysis: Exothermic events, such as decomposition, are observed as peaks in the
DSC thermogram. The onset temperature of the exotherm provides an indication of the
temperature at which decomposition begins. The area under the peak is proportional to the
enthalpy of decomposition.

Conclusion

Isopropyl nitrate is a chemically reactive and energetic material with well-defined physical
properties. Its high flammability, potential for explosive decomposition, and reactivity with other
chemical classes necessitate careful handling and a thorough understanding of its
characteristics. The experimental protocols outlined in this guide provide standardized methods
for evaluating its key safety-related properties. This information is crucial for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices and to
accurately assess the potential hazards associated with the use of isopropyl nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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